Cas no 2137442-61-4 (methyl 6-{(tert-butoxy)carbonylamino}-octahydrocyclopentabpyrrole-2-carboxylate)

• Product Name: methyl 6-{(tert-butoxy)carbonylamino}-octahydrocyclopentabpyrrole-2-carboxylate
• CAS No: 2137442-61-4
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 5883238
• PubChem ID: 165473527
• Update Time: 2025-05-22

methyl 6-{(tert-butoxy)carbonylamino}-octahydrocyclopentabpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-{(tert-butoxy)carbonylamino}-octahydrocyclopentabpyrrole-2-carboxylate
• EN300-1086459
• methyl 6-{[(tert-butoxy)carbonyl]amino}-octahydrocyclopenta[b]pyrrole-2-carboxylate
• 2137442-61-4

• Inchi： 1S/C14H24N2O4/c1-14(2,3)20-13(18)16-9-6-5-8-7-10(12(17)19-4)15-11(8)9/h8-11,15H,5-7H2,1-4H3,(H,16,18)
• InChI Key： QRUXTPGWKYFZSA-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2CCC(C2N1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 284.17360725g/mol
• Monoisotopic Mass: 284.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.7Ų

Additional information on methyl 6-{(tert-butoxy)carbonylamino}-octahydrocyclopentabpyrrole-2-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 6-{(tert-butoxy)carbonylamino}-octahydrocyclopentabpyrrole-2-carboxylate (CAS: 2137442-61-4)

The compound methyl 6-{(tert-butoxy)carbonylamino}-octahydrocyclopentabpyrrole-2-carboxylate (CAS: 2137442-61-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, which combines a cyclopentane and pyrrolidine ring system, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have focused on optimizing its synthetic routes, exploring its physicochemical properties, and evaluating its biological activities.

A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic protocol for this compound, achieving a 78% yield through a novel palladium-catalyzed cyclization step. The researchers emphasized the importance of the tert-butoxycarbonyl (Boc) protecting group in maintaining the stereochemical integrity during synthesis. Density functional theory (DFT) calculations provided insights into the conformational preferences of the molecule, revealing that the octahydrocyclopentabpyrrole core adopts a rigid, chair-like conformation that may contribute to its biological activity.

In pharmacological applications, this compound has shown promise as a key building block for protease inhibitors. A 2024 Nature Chemical Biology publication demonstrated its incorporation into novel covalent inhibitors of SARS-CoV-2 main protease (Mpro), with the bicyclic structure providing optimal geometry for active site binding. The methyl ester moiety was found to be crucial for cell permeability, while the Boc-protected amine allowed for subsequent derivatization. These inhibitors exhibited nanomolar potency and excellent selectivity profiles in biochemical assays.

Further research has explored the compound's potential in central nervous system (CNS) drug development. Its calculated logP value of 1.2 and polar surface area of 85 Ų suggest favorable blood-brain barrier penetration characteristics. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines for neurological disorders, particularly as modulators of G-protein coupled receptors (GPCRs) involved in pain perception and neurodegenerative diseases.

The stability profile of methyl 6-{(tert-butoxy)carbonylamino}-octahydrocyclopentabpyrrole-2-carboxylate has been extensively characterized in recent formulation studies. Accelerated stability testing under ICH guidelines showed excellent chemical stability at room temperature for up to 24 months when stored under nitrogen atmosphere. However, researchers have noted sensitivity to acidic conditions, which leads to Boc deprotection and potential ring-opening reactions. This property has been creatively utilized in prodrug strategies for targeted drug delivery.

Looking forward, the unique three-dimensional structure of this compound continues to inspire novel applications in drug discovery. Current research directions include its use in fragment-based drug design, where its rigid core serves as an ideal scaffold for growing pharmacophores in multiple vectors. Additionally, its potential as a chiral auxiliary in asymmetric synthesis is being explored, taking advantage of the well-defined stereocenters in the octahydrocyclopentabpyrrole system. These developments position CAS 2137442-61-4 as an increasingly important tool in modern medicinal chemistry.